Cas no 142647-37-8 (1H-Pyrazole, 5-(4-chlorophenyl)-1-methyl-3-(trifluoromethyl)-)

• Product Name: 1H-Pyrazole, 5-(4-chlorophenyl)-1-methyl-3-(trifluoromethyl)-
• CAS No: 142647-37-8
• MF: C₁₁H₈ClF₃N₂
• MW: 260.642831802368
• CID: 3738099
• PubChem ID: 85650227
• Update Time: 2025-04-22

1H-Pyrazole, 5-(4-chlorophenyl)-1-methyl-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 5-(4-chlorophenyl)-1-methyl-3-(trifluoromethyl)-
• 5-(4-chlorophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole
• SY344894
• SCHEMBL17437283
• 142647-37-8
• 5-(4-chlorophenyl)-1-methyl-3-(trifluoromethyl)pyrazole

• Inchi： 1S/C11H8ClF3N2/c1-17-9(6-10(16-17)11(13,14)15)7-2-4-8(12)5-3-7/h2-6H,1H3
• InChI Key： RYEGCLXZLUOBEV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CC(C(F)(F)F)=NN1C

Computed Properties

• Exact Mass: 260.0328104Da
• Monoisotopic Mass: 260.0328104Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.8Ų